Cas no 895472-01-2 (6-acetyl-2-{2-(4-chlorophenyl)sulfanylacetamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-{2-(4-chlorophenyl)sulfanylacetamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 895472-01-2
• MF: C₁₈H₁₈ClN₃O₃S₂
• MW: 423.93682050705
• CID: 6057283
• PubChem ID: 16833046
• Update Time: 2025-06-14

6-acetyl-2-{2-(4-chlorophenyl)sulfanylacetamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-acetyl-2-{2-(4-chlorophenyl)sulfanylacetamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-2-[[2-[(4-chlorophenyl)thio]acetyl]amino]-4,5,6,7-tetrahydro-
• 6-acetyl-2-(2-((4-chlorophenyl)thio)acetamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• 895472-01-2
• 6-acetyl-2-{2-[(4-chlorophenyl)sulfanyl]acetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• F2537-0697
• AKOS024658047
• 6-acetyl-2-[[2-(4-chlorophenyl)sulfanylacetyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide

• Inchi： 1S/C18H18ClN3O3S2/c1-10(23)22-7-6-13-14(8-22)27-18(16(13)17(20)25)21-15(24)9-26-12-4-2-11(19)3-5-12/h2-5H,6-9H2,1H3,(H2,20,25)(H,21,24)
• InChI Key： AUGRRNGCEFCRRL-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(CSC3=CC=C(Cl)C=C3)=O)SC1=2

Computed Properties

• Exact Mass: 423.0478115g/mol
• Monoisotopic Mass: 423.0478115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 659.2±55.0 °C(Predicted)
• pka: 12.42±0.20(Predicted)

Additional information on 6-acetyl-2-{2-(4-chlorophenyl)sulfanylacetamido}-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

Comprehensive Analysis of 6-acetyl-2-{2-(4-chlorophenyl)sulfanylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS No. 895472-01-2)

The compound 6-acetyl-2-{2-(4-chlorophenyl)sulfanylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS No. 895472-01-2) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique thienopyridine core, combined with acetyl and carboxamide functional groups, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic activity and receptor interactions, which aligns with current trends in drug discovery and precision medicine.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in high-throughput screening and computational chemistry. The 6-acetyl-2-{2-(4-chlorophenyl)sulfanylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide fits into this paradigm due to its potential interactions with kinase targets and G-protein-coupled receptors (GPCRs). These properties make it a subject of intense study in oncology and neurological disorders, areas where users frequently search for terms like "kinase inhibitors for cancer" or "GPCR modulators for neurodegenerative diseases."

The synthesis of 6-acetyl-2-{2-(4-chlorophenyl)sulfanylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and sulfanylacetamido incorporation. Its 4-chlorophenyl moiety enhances its lipophilicity, which is critical for blood-brain barrier penetration—a hot topic in central nervous system (CNS) drug development. This aligns with frequent search queries such as "how to improve drug bioavailability" and "CNS-targeted therapeutics."

From a structural-activity relationship (SAR) perspective, the thieno[2,3-c]pyridine scaffold of this compound is noteworthy. It shares similarities with other heterocyclic compounds known for their anti-inflammatory and antiproliferative effects. This has led to speculation about its potential applications in autoimmune diseases and chronic inflammation, topics that dominate forums and search engines. Users often inquire about "new treatments for rheumatoid arthritis" or "small molecules for inflammation control," making this compound highly relevant.

Another area of interest is the compound's metabolic stability and toxicity profile, which are critical for preclinical development. Recent studies suggest that its carboxamide group may reduce hepatic clearance, a feature highly sought after in drug design. This ties into popular searches like "how to predict drug metabolism" and "optimizing half-life of pharmaceuticals." Additionally, its sulfanylacetamido linkage could influence protein binding, a factor often explored in pharmacokinetic studies.

In conclusion, 6-acetyl-2-{2-(4-chlorophenyl)sulfanylacetamido}-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide (CAS No. 895472-01-2) represents a fascinating intersection of medicinal chemistry and therapeutic innovation. Its structural complexity and potential biological activities make it a compelling subject for ongoing research, particularly in fields like oncology, neurology, and immunology. As the scientific community continues to explore its mechanisms, this compound may soon emerge as a key player in addressing some of the most pressing medical challenges of our time.